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Compound of Interest

Compound Name:

Cat. No.:

CTCE-9908 TFA

B15610167

Get Quote

Application Notes and Protocols for CTCE-9908

TFA

These application notes provide detailed protocols for the dissolution and storage of CTCE-

9908 TFA, a potent and selective antagonist of the CXCR4 receptor. The information is

intended for researchers, scientists, and drug development professionals utilizing this peptide

in their experiments.

Product Information

Identifier

Value

Reference

Product Name

CTCE-9908 TFA

[1](2]

Molecular Formula

C88H148F3N27025

[1]2]

Molecular Weight

2041.28 g/mol

[11[2]

CAS Number

1030384-98-5

[3]4]

Mechanism of Action

Potent and selective CXCR4

antagonist

[1](315]
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Solubility and Storage

Proper dissolution and storage of CTCE-9908 TFA are critical for maintaining its biological

activity and ensuring experimental reproducibility.

Solubility Data:

Solvent Concentration Notes Reference
Ultrasonic treatment
Up to 33.33 mg/mL may be required to
Water (H20) ) [6]
(17.29 mM) fully dissolve the
peptide.
Water (H20) Soluble to 2 mg/mL [4]
. ] Can be used if the
Dimethyl sulfoxide )
10 mM peptide does not [5]
(DMSO) _ _
dissolve in water.
Storage Recommendations:
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Form Temperature Duration Notes Reference

Store under

Solid Powder -20°C 1 year nitrogen, away [6]
from moisture.

Store under
Solid Powder -80°C 2 years nitrogen, away [6]

from moisture.

Store under

nitrogen, away
Stock Solution from moisture.
) -20°C 1 month ) ] [3][6]
(in solvent) Aliquot to avoid

repeated freeze-

thaw cycles.

Store under

nitrogen, away
Stock Solution from moisture.
) -80°C 6 months ] ) [3][6]
(in solvent) Aliquot to avoid

repeated freeze-

thaw cycles.

Experimental Protocols
Preparation of a 10 mM Stock Solution in Water

This protocol describes the preparation of a 10 mM stock solution of CTCE-9908 TFA in sterile
water.

Materials:
e CTCE-9908 TFA powder
e Sterile, nuclease-free water

 Sterile, polypropylene microcentrifuge tubes
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o Calibrated micropipettes and sterile tips
e Vortex mixer

 Ultrasonic water bath

Procedure:

e Aseptic Technique: Perform all steps under sterile conditions in a laminar flow hood to
prevent contamination.

e Calculate Required Mass: Determine the mass of CTCE-9908 TFA needed to prepare the
desired volume of a 10 mM stock solution. The molecular weight of CTCE-9908 TFA is
2041.28 g/mol .

o Mass (mg) = 10 mmol/L * Volume (L) * 2041.28 g/mol * 1000 mg/g

e Weighing: Carefully weigh the calculated amount of CTCE-9908 TFA powder and transfer it
to a sterile microcentrifuge tube.

» Reconstitution: Add the appropriate volume of sterile water to the tube.
e Dissolution:
o Vortex the tube for 30-60 seconds to facilitate dissolution.

o If the peptide does not fully dissolve, place the tube in an ultrasonic water bath for 5-10
minutes.[6]

o Visually inspect the solution to ensure it is clear and free of particulates.

 Sterilization (Optional but Recommended): If the stock solution will be used in cell culture
experiments, sterilize it by passing it through a 0.22 pum syringe filter into a new sterile tube.

[3]

» Aliquoting and Storage:
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o Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene tubes.
This minimizes waste and prevents degradation from repeated freeze-thaw cycles.[3]

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[3][6]

Preparation of Working Solutions

Procedure:
e Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature or on ice.

 Dilution: Dilute the stock solution to the desired final concentration using the appropriate
sterile buffer or cell culture medium for your experiment.

o For in vitro studies, concentrations ranging from 0 to 300 pg/mL have been used.[1][2]

o For in vivo studies in mouse models, doses of 25, 50, and 100 mg/kg administered
subcutaneously have been reported.[2][7]

e Mixing: Gently mix the working solution by pipetting or inverting the tube. Avoid vigorous
vortexing, which can degrade the peptide.

o Use: Use the freshly prepared working solution immediately for your experiments. Do not
store diluted solutions.

Signaling Pathway and Experimental Workflow

CTCE-9908 is an antagonist of the CXCR4 receptor, which is activated by its ligand CXCL12
(also known as SDF-1). The CXCL12/CXCR4 signaling axis plays a crucial role in various
cellular processes, including cell migration, proliferation, and survival.[8][9][10][11] By blocking
this interaction, CTCE-9908 can inhibit these downstream effects, which is particularly relevant
in cancer research where this pathway is often dysregulated.[7][12][13]
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Figure 1. Simplified CXCR4 signaling pathway and the inhibitory action of CTCE-9908 TFA.
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Figure 2. General experimental workflow for in vitro studies using CTCE-9908 TFA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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